2-Methoxy-5-(morpholin-4-ylcarbonothioyl)phenol

Specification

• CAS No.: 23015-41-0
• Molecular Formula: C12H15NO3S
• Molecular Weight: 253.32 g/mol
• IUPAC Name: (3-hydroxy-4-methoxyphenyl)-morpholin-4-ylmethanethione
• Standard InChI: InChI=1S/C12H15NO3S/c1-15-11-3-2-9(8-10(11)14)12(17)13-4-6-16-7-5-13/h2-3,8,14H,4-7H2,1H3
• Standard InChI Key: FZKGWXMHZSIUIU-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=S)N2CCOCC2)O
• Canonical SMILES: COC1=C(C=C(C=C1)C(=S)N2CCOCC2)O

Introduction

2-Methoxy-5-(morpholin-4-ylcarbonothioyl)phenol is a synthetic organic compound belonging to the class of phenolic compounds. It features a methoxy group and a morpholine-derived thioamide functional group, which may impart unique chemical properties and biological activities. This compound is classified under the broader category of phenols, characterized by the presence of one or more hydroxyl groups attached to an aromatic hydrocarbon structure.

Synthesis

The synthesis of 2-Methoxy-5-(morpholin-4-ylcarbonothioyl)phenol typically involves several steps, with parameters such as temperature, reaction time, and concentrations being critical for optimizing yield and purity. The specific synthesis pathway may vary depending on the starting materials and desired conditions.

Synthesis Parameters

• Temperature: Carefully controlled to ensure optimal reaction conditions.

• Reaction Time: Adjusted to achieve complete conversion of reactants.

• Concentrations: Optimized to maximize yield and minimize byproducts.

Potential Applications

2-Methoxy-5-(morpholin-4-ylcarbonothioyl)phenol has potential applications in several domains, including synthetic chemistry and practical applications. Research into these applications continues to expand, highlighting the compound's versatility.

Potential Application Areas

• Synthetic Chemistry: Used as an intermediate in the synthesis of more complex molecules.

• Biological Studies: May interact with biological targets at the molecular level, potentially exhibiting biological activities.

• Material Science: Could be used in the development of new materials with specific properties.

Research Findings

Experimental studies are necessary to elucidate the mechanisms of action for 2-Methoxy-5-(morpholin-4-ylcarbonothioyl)phenol quantitatively. While specific biological activity data for this compound is limited, its unique structure suggests potential for various applications.

Future Research Directions

• Biological Activity Studies: Investigate the compound's interaction with biological targets.

• Synthetic Chemistry Applications: Explore its use as a building block in organic synthesis.

• Material Science Investigations: Examine its properties for potential material applications.